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Introduction

M17 medium, a cornerstone in the cultivation of Lactococcus species, owes much of its efficacy
to the inclusion of sodium B-glycerophosphate. Originally developed from M16 medium in 1975
by Terzaghi and Sandine, the addition of this buffering agent proved instrumental in enhancing
the growth of lactic streptococci.[1][2] These bacteria are known for their homofermentative
metabolism, which produces significant amounts of lactic acid, leading to a rapid decrease in
the pH of the culture medium.[2][3] A low pH can be detrimental to the health and growth of the
bacteria, causing cellular injury and reducing recovery.[4][5][6] Sodium glycerophosphate acts
as an effective buffer, maintaining the pH above 5.7, thereby creating a stable environment
conducive to robust Lactococcus growth.[4][7][8] This document provides detailed application
notes and protocols for the use of sodium glycerophosphate in M17 media for researchers,
scientists, and professionals in drug development.

The Role of Sodium Glycerophosphate
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The primary function of sodium glycerophosphate in M17 media is to provide buffering capacity.
[2][9][10][11] This is crucial for neutralizing the lactic acid produced by Lactococcus during
lactose fermentation.[2][3] By stabilizing the pH, sodium glycerophosphate allows for higher cell
densities to be achieved.[10]

An additional advantage of using glycerophosphate over other phosphate buffers is its inability
to form a precipitate with calcium.[4][5][8] This is particularly important for studies involving
bacteriophages of lactic streptococci, where calcium is a necessary cofactor for plaque assays.
[4][5][8] Furthermore, the presence of disodium-f-glycerophosphate has been observed to
inhibit the growth of some Lactobacillus species, making the medium more selective for
Lactococcus and Streptococcus thermophilus.[1][5]

M17 Media Composition

The composition of M17 media can vary slightly depending on the specific application (broth or
agar) and the target strain. However, the core components remain consistent. The following
tables summarize typical compositions for M17 broth and M17 agar.

Table 1: Typical Composition of M17 Broth

Component Concentration (g/L)
Pancreatic Digest of Casein 5.0

Soy Peptone 5.0

Beef Extract 5.0

Yeast Extract 2.5

Ascorbic Acid 0.5

Magnesium Sulfate 0.25

Disodium B-glycerophosphate 19.0

Lactose 5.0

Note: The final pH of the medium should be approximately 7.1 + 0.2 at 25°C.[2]
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Table 2: Typical Composition of M17 Agar

Component Concentration (g/L)
Pancreatic Digest of Casein 5.0

Soy Peptone 5.0

Beef Extract 5.0

Yeast Extract 25

Ascorbic Acid 0.5

Magnesium Sulfate 0.25

Disodium B-glycerophosphate 19.0

Lactose 5.0

Agar 10.0-15.0

Note: The final pH of the medium should be approximately 7.1 + 0.2 at 25°C.[2]

Experimental Protocols
Preparation of M17 Broth

This protocol describes the preparation of 1 liter of M17 broth.

Materials:

Pancreatic Digest of Casein

Soy Peptone

Beef Extract

Yeast Extract

Ascorbic Acid
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e Magnesium Sulfate

¢ Disodium [3-glycerophosphate
e Lactose

« Distilled or deionized water

e 1L volumetric flask

o Stir plate and stir bar

e Autoclave

« Sterile bottles or tubes
Procedure:

e Dissolve Components: To 950 mL of distilled or deionized water, add the following
components according to the concentrations listed in Table 1. Pancreatic Digest of Casein,
Soy Peptone, Beef Extract, Yeast Extract, Ascorbic Acid, Magnesium Sulfate, and Disodium
B-glycerophosphate.

e Heat and Stir: Gently heat the solution while stirring until all components are completely
dissolved.[1]

o Add Carbohydrate: In a separate container, prepare a 10% (w/v) lactose solution and filter-
sterilize it.

e Adjust Volume and pH: Cool the medium to room temperature and adjust the final volume to
1 liter with distilled or deionized water. The pH should be approximately 7.1-7.2.[12]

 Sterilization: Dispense the medium into appropriate containers (e.g., flasks, tubes) and
sterilize by autoclaving at 121°C for 15 minutes.[1][11]

o Aseptic Addition of Lactose: After the autoclaved medium has cooled to approximately 50°C,
aseptically add 50 mL of the sterile 10% lactose solution to the 950 mL of basal medium.[1]

Mix well.
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o Storage: Store the prepared M17 broth at 2-8°C in the dark.

Preparation of M17 Agar

This protocol describes the preparation of 1 liter of M17 agar.
Materials:

 All components for M17 broth (as listed above)

e Agar

 Sterile Petri dishes

Procedure:

» Dissolve Components: To 1 liter of distilled or deionized water, add all the powdered
components for M17 broth as well as the agar, according to the concentrations in Table 2.

e Heat and Stir: Heat the mixture to boiling with frequent agitation to ensure complete
dissolution of the agar.[1][6]

 Sterilization: Sterilize the medium by autoclaving at 121°C for 15 minutes.[6]
o Cooling: Allow the autoclaved medium to cool to 45-50°C in a water bath.

e Pouring Plates: Aseptically pour the molten agar into sterile Petri dishes and allow them to
solidify at room temperature.

o Storage: Store the prepared M17 agar plates at 2-8°C in a sealed container to prevent
drying.

Visualizations
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M17 Broth Preparation
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Caption: Workflow for the preparation of M17 broth and M17 agar.
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Caption: Buffering action of sodium glycerophosphate in M17 media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Sodium Glycerophosphate: A Key Component in M17
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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